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Compound of Interest

Compound Name: (+)-Bisabolangelone

Cat. No.: B1244800 Get Quote

Introduction
(+)-Bisabolangelone, a sesquiterpenoid compound, has garnered significant interest within

the scientific community for its diverse biological activities. Notably, it has been identified as a

potent inhibitor of melanogenesis, making it a valuable tool for research in dermatology and

cosmetology.[1] This document provides a comprehensive guide for the preparation and use of

(+)-Bisabolangelone stock solutions in cell culture applications, ensuring reproducibility and

accuracy in experimental outcomes.

Biological Context: (+)-Bisabolangelone has been shown to inhibit melanin production in B16

melanoma cells by downregulating the expression of key melanogenic genes, such as MITF

and tyrosinase.[1][2] Its mechanism of action involves the direct blockade of cyclic AMP (cAMP)

binding to protein kinase A (PKA), a critical step in the signaling cascade that leads to melanin

synthesis.[2] This makes it a specific tool for studying the cAMP/PKA signaling pathway in

various cellular contexts.

Physicochemical Properties
A thorough understanding of the physicochemical properties of (+)-Bisabolangelone is

essential for its proper handling and the preparation of stable, accurate stock solutions.
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Property Value Source

Molecular Formula C₁₅H₂₀O₃ [3]

Molecular Weight 248.32 g/mol [4]

Appearance Powder [5]

Purity ≥98% by HPLC [4]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[4][5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (+)-Bisabolangelone in

dimethyl sulfoxide (DMSO), a common solvent for cell culture applications.

Materials:

(+)-Bisabolangelone powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sterile, disposable syringe filters (0.22 µm)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of (+)-Bisabolangelone needed using the following formula: Mass (mg) = Molarity (mol/L) x
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Volume (L) x Molecular Weight ( g/mol ) x 1000 Mass (mg) = 0.010 mol/L x 0.001 L x 248.32

g/mol x 1000 = 2.48 mg

Weighing: Carefully weigh 2.48 mg of (+)-Bisabolangelone powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Dissolution: Add 1 mL of sterile DMSO to the tube containing the powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization: To ensure sterility for cell culture use, filter the stock solution through a 0.22 µm

syringe filter into a new sterile tube. This step is critical to prevent contamination of cell

cultures.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 3

months) or at -80°C for long-term storage (up to 1 year).

Preparation of Working Solutions for Cell Culture
Procedure:

Thaw the stock solution: Thaw a single aliquot of the 10 mM (+)-Bisabolangelone stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your desired cell culture

medium to achieve the final working concentration. For example, to prepare a 10 µM working

solution in 1 mL of medium, add 1 µL of the 10 mM stock solution to 999 µL of medium.

Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the experimental conditions to account for

any solvent-induced effects on the cells. The final DMSO concentration should typically be

kept below 0.5% to minimize cytotoxicity.

Visualization of Protocols and Pathways
Experimental Workflow
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Caption: Workflow for preparing (+)-Bisabolangelone stock and working solutions.
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Caption: Inhibition of the cAMP/PKA pathway by (+)-Bisabolangelone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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